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Compound of Interest

Compound Name: Acid green 85
CAS No.: 12220-00-7
Cat. No.: B1172249
Get Quote
Abstract

This guide details the protocol for using Fast Green FCF (an Acid Green dye) as a qualitative
and quantitative stain for animal tissues. Unlike standard H&E, Fast Green FCF specifically
targets basic groups in proteins, making it an exceptional counterstain for contrasting nuclear
dyes (like Safranin O or Hematoxylin) and for visualizing collagenous connective tissue
matrices. This protocol is optimized for formalin-fixed, paraffin-embedded (FFPE) animal
tissues, commonly used in toxicology and pathology to assess fibrosis and cytoplasmic
integrity.

Introduction & Mechanism

Chemical Basis: Fast Green FCF is a triarylmethane dye. As an acid dye (anionic), it carries a
negative charge in acidic solution. It binds electrostatically to the positively charged (cationic)
amine groups (lysine, arginine, histidine) present in the cytoplasm and collagen fibers of animal
tissues.

Why Fast Green FCF?
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 Stability: Unlike Light Green SF, which fades rapidly, Fast Green FCF is chemically stable
and permanent.

o Contrast: It provides a brilliant sea-green contrast to red nuclear stains (Safranin O) or red
cytoplasmic stains (Azocarmine), allowing for clear differentiation of cartilage, bone, and
cytoplasm.

o Applications:

o Musculoskeletal Research: Counterstain for Safranin O to detect proteoglycan depletion in
osteoarthritis models.

o Fibrosis Studies: Visualization of collagen deposition in liver or lung tissue.

o Neurobiology: Staining of postsynaptic densities (when used with specific mordants).

Materials & Reagents
Equipment

¢ Microtome (for 4-6 um sections)

o Slide warmer / Drying oven (

)

e Coplin jars or staining dishes

 Light microscope

Reagent Preparation
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Reagent

Composition

Preparation Notes

0.1% Fast Green Solution

0.1 g Fast Green FCF (C.I.
42053)100 mL Distilled Water

Dissolve dye in water. Add 1.0
mL Glacial Acetic Acid
(optional, improves binding).

Filter before use.

1% Acetic Acid

1 mL Glacial Acetic Acid99 mL
Distilled Water

Used for differentiation and

rinsing.

Nuclear Counterstain

0.1% Safranin O orMayer’s

Hematoxylin

Choose based on target:
Safranin O for cartilage/mucin;

Hematoxylin for general nuclei.

Ethanol Series

70%, 95%, 100% Ethanol

For dehydration.

Clearing Agent

Xylene or Xylene Substitute

For clearing before mounting.

Experimental Protocol
Phase 1: Deparaffinization & Rehydration

Critical Step: Incomplete removal of paraffin will result in patchy staining.

o Heat slides at

for 30—60 minutes to melt paraffin.

e Xylene I: Immerse slides for 5 minutes.

o Xylene II: Immerse slides for 5 minutes.

e 100% Ethanol: 2 changes, 3 minutes each.

e 959% Ethanol: 3 minutes.

e 70% Ethanol: 3 minutes.

o Water Wash: Rinse in distilled water for 5 minutes.

Phase 2: Staining Workflow
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Note: This protocol assumes a Safranin O counterstain (common for cartilage/bone). If using
Hematoxylin, stain with Hematoxylin first, differentiate, blue, and then proceed to Fast Green.

Nuclear/Cartilage Stain (Primary):
o Stain with 0.1% Safranin O for 5—-10 minutes.
o Mechanism:[1][2][3][4] Stains proteoglycans/nuclei red/orange.

Rinse:

o Briefly rinse in distilled water to remove excess dye.

Differentiation (Optional):

o Dip in 1% Acetic Acid for 10-15 seconds if Safranin O is too intense.

Acid Green Staining (Counterstain):
o Immerse slides in 0.1% Fast Green FCF solution for 1-3 minutes.

o Optimization: Check microscopically after 1 minute. Collagen and cytoplasm should be
green; cartilage/nuclei should remain red.

o Caution: Overstaining with Fast Green can displace the primary stain.
« Differentiation/Rinse:

o Rinse quickly in 1% Acetic Acid (10 seconds) to remove unbound dye and fix the color.

Phase 3: Dehydration & Mounting

e 95% Ethanol: 2 quick dips (do not soak, or the stain may leach).
e 100% Ethanol: 2 changes, 1 minute each.
e Xylene: 2 changes, 2 minutes each.

e Mount: Apply resinous mounting medium (e.g., DPX or Permount) and coverslip.
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Visualization of Workflow
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Figure 1: Step-by-step workflow for Fast Green FCF staining of animal tissues.

Data Interpretation & Troubleshooting

Fxppm‘pd Results

Tissue Component Color Appearance Biological Significance
] o Indicates connective tissue
Collagen Fibers Brilliant Green _ _ _ _
integrity or fibrosis.
Cytoplasm Pale Green General cellular morphology.
Depends on primary stain
Nuclei Red / Black (Safranin O = Red;
Hematoxylin = Black/Blue).
] ] Proteoglycan content (if using
Cartilage/Mucin Orange / Red )
Safranin O).
Often stain intensely with acid
Erythrocytes Green

dyes.

Troubleshooting Guide

e Problem: Weak Green Staining.

o Cause: pH of the staining solution is too high (alkaline).

o Solution: Add 1% Glacial Acetic Acid to the Fast Green solution. Acid dyes require a low

pH to ionize amino groups on proteins.

e Problem: Green Overpowers Red (Primary Stain).

o Cause: Staining time in Fast Green was too long.

o Solution: Reduce time to 30-60 seconds. Fast Green is a "fast" diffuser and can displace

other dyes.

e Problem: Uneven Staining.
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o Cause: Incomplete deparaffinization.

o Solution: Ensure fresh xylene and adequate time in the initial dewaxing steps.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1172249?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172249?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

